3-(pyrrolidin-1-ylmethyl)-N-(thiophen-2-ylmethyl)-1,4-thiazepane-4-carboxamide
Description
3-(pyrrolidin-1-ylmethyl)-N-(thiophen-2-ylmethyl)-1,4-thiazepane-4-carboxamide is a chemical compound that has been studied for its potential use in scientific research. The compound is a thiazepane derivative, which means it contains a six-membered ring structure with a sulfur and nitrogen atom. This compound has been shown to have a variety of interesting properties that make it useful for research purposes.
Scientific Research Applications
- Anticancer Agents : Thiazepane derivatives have shown promise as potential anticancer agents due to their ability to inhibit tumor growth and metastasis .
- Antibacterial Activity : Researchers explore the antibacterial properties of this compound, aiming to develop novel antibiotics .
- Neurological Disorders : Investigations into its neuroprotective effects may lead to therapeutic interventions for neurodegenerative diseases .
- Rhodium-Catalyzed C–H Functionalization : The compound can undergo Rh(III)-catalyzed C–H bond functionalization with internal alkynes, yielding either C–H alkenylation products or indazole products .
- Divergent Synthesis : This reaction provides a straightforward route to diverse products, making it valuable in synthetic chemistry .
- Conjugated Polymers : The thiophene moiety in the compound is relevant for designing conjugated polymers with electronic and optical properties .
- Sensors and Detectors : Researchers explore its potential as a building block for sensors and detectors due to its unique structure .
- GABA Receptor Ligands : The pyrrolidine ring may interact with GABA receptors, making it relevant for neurological studies .
- Opioid Receptor Ligands : Investigations into its opioid receptor binding affinity could contribute to pain management research .
- Peptide Mimetics : The compound’s structure resembles certain peptide motifs, making it useful for designing peptide mimetics with improved stability and bioactivity .
Medicinal Chemistry and Drug Development
Organic Synthesis and Catalysis
Materials Science
Pharmacology and Receptor Modulation
Bioorganic Chemistry
Natural Product Synthesis
properties
IUPAC Name |
3-(pyrrolidin-1-ylmethyl)-N-(thiophen-2-ylmethyl)-1,4-thiazepane-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H25N3OS2/c20-16(17-11-15-5-3-10-22-15)19-8-4-9-21-13-14(19)12-18-6-1-2-7-18/h3,5,10,14H,1-2,4,6-9,11-13H2,(H,17,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PDHKFAMJVPKFIP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CC2CSCCCN2C(=O)NCC3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H25N3OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(pyrrolidin-1-ylmethyl)-N-(thiophen-2-ylmethyl)-1,4-thiazepane-4-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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